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Compound of Interest

Compound Name: 1H,1H-Perfluorononyl acrylate

CAS No.: 307-87-9

Cat. No.: B1598229

Get Quote

Executive Summary & Compound Identity
1H,1H-Perfluorononyl acrylate is a specialized fluorinated monomer used to impart low

surface energy, hydrophobicity, and oleophobicity to polymers.[1] Unlike standard hydrocarbon

acrylates, the perfluorinated tail introduces unique electronic effects that significantly alter

spectroscopic signatures, particularly in NMR (

H,

C,

F) and FTIR analyses.

IUPAC Name: 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-Heptadecafluorononyl prop-2-enoate[1]

Common Name: 1H,1H-Perfluorononyl acrylate[1][2][3]

CAS Number: 307-87-9[1][2]

Molecular Formula:
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[1][2]

Molecular Weight: 504.14 g/mol [2]

Structural Visualization
The molecule consists of a reactive acrylate "head" and a rigid, electron-withdrawing

perfluorinated "tail." The "1H,1H" designation indicates that the methylene group (

-position to oxygen) is non-fluorinated, acting as a spacer between the ester and the perfluoro
chain.

Fig 1: Structural segmentation of 1H,1H-Perfluorononyl acrylate.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the gold standard for verifying the structure of 1H,1H-perfluorononyl acrylate. The

presence of fluorine atoms induces splitting in both proton and carbon spectra and requires

F NMR for complete characterization.

Proton ( H) NMR Analysis
Solvent: Chloroform-d (

) is standard. Key Feature: The methylene protons (

) appear as a triplet due to coupling with the adjacent

-fluorine atoms (

).
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Position Assignment
Shift (

, ppm)
Multiplicity Integration

Coupling (

)

Vinyl (trans to CO) 6.45 - 6.55
Doublet of

Doublets (dd)
1H

Hz,

Hz

Vinyl (cis to CO) 6.15 - 6.25
Doublet of

Doublets (dd)
1H

Hz,

Hz

Vinyl (gem to CO) 5.90 - 6.05
Doublet of

Doublets (dd)
1H

Hz,

Hz

Spacer 4.60 - 4.70 Triplet (t) 2H Hz

Expert Insight: The triplet at ~4.6 ppm is diagnostic. If this peak appears as a singlet or broad

multiplet, it may indicate hydrolysis (formation of the alcohol) or polymerization. The large

coupling constant is characteristic of protons adjacent to a perfluoroalkyl group.

Fluorine ( F) NMR Analysis
Solvent:

(often with Freon-113 or hexafluorobenzene as internal standard). Scope: Confirms the length
of the perfluorinated chain (

).
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Position Group
Shift (

, ppm)*
Description

Terminal -81.0 to -81.5 Triplet (approx)

Alpha -119.5 to -120.5 Broad singlet/multiplet

Internal -122.0 to -124.0 Overlapping multiplets

Beta -126.0 to -127.0 Broad singlet

*Note: Shifts are referenced to

(0 ppm). Values may shift by 1-2 ppm depending on concentration and solvent.

Carbon ( C) NMR Analysis
The

C spectrum is complex due to C-F coupling, which splits fluorinated carbons into multiplets
(triplets/quartets) with large coupling constants (

Hz).

Carbonyl (

): ~165 ppm (Singlet).

Vinyl (

): ~132 ppm.

Vinyl (

): ~127 ppm.

Spacer (

): ~60 ppm (Triplet,

Hz).
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Perfluoro Chain: 105 - 120 ppm (Multiple weak multiplets).

Fourier Transform Infrared (FTIR) Spectroscopy
FTIR is utilized for rapid identification of functional groups and monitoring polymerization

(disappearance of C=C).

Key Absorption Bands
Wavenumber (

)
Assignment Intensity Notes

1740 - 1760 C=O Stretch (Ester) Strong
Sharp, characteristic

acrylate ester.

1635 - 1640 C=C Stretch (Vinyl) Medium

Indicator of monomer

purity. Disappears

upon polymerization.

1400 - 1410 Deformation Weak
Associated with the

group.

1100 - 1300 C-F Stretch Very Strong

Broad, intense region

masking other peaks

("Fingerprint" for

fluoropolymers).

980 - 990 C-H Out-of-plane Medium
Vinyl group

deformation.

Diagnostic Protocol: To verify monomer purity, check the ratio of the C=C peak (1635

) to the C=O peak (1750

). A decrease in this ratio indicates premature polymerization.

Experimental Workflow for Purity Analysis
To ensure data integrity, the following workflow should be adopted when receiving a new batch

of 1H,1H-Perfluorononyl acrylate.
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Fig 2: Quality Control Workflow for Fluorinated Acrylates.
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Protocol Notes:
Solubility: While soluble in chloroform, the compound is highly hydrophobic. Ensure the NMR

tube is clean and free of water, as moisture can cause hydrolysis, appearing as an impurity

peak near 3.6 ppm (alcohol).
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Handling: Fluorinated acrylates usually have high density (~1.6 g/mL). When pipetting, use

positive displacement pipettes to ensure accurate volume for quantitative NMR (qNMR).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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